Pitcoin4

• Molecular Formula: C30H29N7O3S2
• Molecular Weight: 599.7 g/mol
• InChI: InChI=1S/C30H29N7O3S2/c1-30(2,21-11-7-4-8-12-21)36-23(38)17-22-18-41-28(33-22)34-24(39)19-42-29-35-26-25(31-14-15-32-26)27(40)37(29)16-13-20-9-5-3-6-10-20/h3-12,14-15,18H,13,16-17,19H2,1-2H3,(H,36,38)(H,33,34,39)
• InChIKey: WBXQHPRLMAYBJC-UHFFFAOYSA-N

PITCOIN4: Selective PI3K-C2α Inhibitor

PITCOIN4 (compound 35j) is a potent, highly selective small-molecule inhibitor of Class II alpha phosphoinositide 3-kinase (PI3K-C2α), developed through a structure–activity relationship (SAR) study on a pteridinone scaffold [1]. It inhibits PI3K-C2α with an IC50 of 56 nM in ADP-Glo kinase assays and exhibits >100-fold selectivity over the closely related PI3K-C2β isoform as well as across a broad panel of >118 diverse protein and lipid kinases [1]. PITCOIN4 belongs to the PITCOIN series, which are first-in-class isoform-selective chemical probes that uniquely address a previously unexplored selectivity pocket within the PI3K-C2α ATP-binding site, enabling unambiguous dissection of PI3K-C2α-specific functions in cell signaling, membrane dynamics, and disease models [1][2].

Workflow PI3K-C2α pathway inhibition studies

Selection Isoform-selective chemical probe context

Use Context Cell signaling and membrane dynamics research

• [1] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source
• [2] Lo WT, Belabed H, Kücükdisli M, et al. Development of selective inhibitors of phosphatidylinositol 3-kinase C2α. Nat Chem Biol. 2023 Jan;19(1):18-27. doi: 10.1038/s41589-022-01118-z. PMID: 36109648. View Source

PITCOIN4 Selectivity Advantage

Class II PI3K isoforms (C2α, C2β, C2γ) share high structural homology yet serve distinct, non-redundant cellular functions in membrane trafficking, cell division, and signaling [1]. Earlier PITCOINs (PITCOIN1–3) pioneered selective PI3K-C2α inhibition but exhibit measurable off-target activity against PI3K-C2β or PI3K-C2γ at micromolar concentrations, confounding phenotypic interpretation [1][2]. Alternative chemotypes such as MIPS-19416, while more potent (IC50 ~7–13 nM), achieve only ~6-fold selectivity over PI3K-C2β, substantially lower than the >100-fold window provided by PITCOIN4 . Broad-spectrum PI3K inhibitors (e.g., PIK-90, Torin-2) lack any meaningful isoform discrimination [3]. PITCOIN4 addresses these limitations by combining sub-100 nM potency with an unprecedented selectivity margin—no off-target kinase inhibition detected across >118 kinases—enabling confident assignment of phenotypes specifically to PI3K-C2α [3].

Earlier PITCOINs Residual PI3K-C2β/γ activity in PITCOIN1–2 may shift isoform-assignment interpretation.

Alternative chemotypes MIPS-19416 achieves ~6-fold selectivity over PI3K-C2β; this narrower window may alter phenotype conclusions.

Broad-spectrum inhibitors PIK-90, Torin-2 lack isoform discrimination and may not support PI3K-C2α-specific studies.

• [1] Lo WT, Belabed H, Kücükdisli M, et al. Development of selective inhibitors of phosphatidylinositol 3-kinase C2α. Nat Chem Biol. 2023 Jan;19(1):18-27. doi: 10.1038/s41589-022-01118-z. PMID: 36109648. View Source
• [2] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source
• [3] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source

PITCOIN4: Differentiation Evidence

Biochemical Potency vs. PITCOIN1 and PITCOIN3

PITCOIN4 (35j) inhibits PI3K-C2α with an IC50 of 56 nM (0.056 μM) in the ADP-Glo kinase assay at 10 μM ATP [1]. This represents an approximately 2-fold improvement in potency over PITCOIN1 (20g, IC50 = 100 nM) and is comparable to PITCOIN3 (34j, IC50 = 47–67 nM) [1][2]. Relative to its direct synthetic precursor 35f (IC50 = 73 nM), PITCOIN4 gains a 1.3-fold potency enhancement through introduction of a gem-dimethyl conformational constraint [1]. MIPS-19416, an alternative PI3K-C2α inhibitor, exhibits higher potency (IC50 = 7–13 nM) but with substantially reduced isoform selectivity .

Biochemical Potency

Head-to-head

PITCOIN4 IC50 56 nM

vs

PITCOIN1: 100 nM PITCOIN3: 47–67 nM

1.8× gain over PITCOIN1

Supports target-engagement assay interpretation

ADP-Glo assay, 10 μM ATP

Evidence Dimension	IC50 against PI3K-C2α (biochemical inhibition potency)
Target Compound Data	PITCOIN4: IC50 = 56 nM (0.056 μM)
Comparator Or Baseline	PITCOIN1: IC50 = 100 nM (0.10 μM); PITCOIN3: IC50 ≈ 47–67 nM; Precursor 35f: IC50 = 73 nM; MIPS-19416: IC50 = 7–13 nM
Quantified Difference	1.8-fold more potent than PITCOIN1; equipotent to PITCOIN3; 1.3-fold more potent than precursor 35f; 4.3- to 8-fold less potent than MIPS-19416
Conditions	ADP-Glo kinase assay, Ultra-Glo luciferase detection, ATP concentration: 10 μM (PITCOIN4, 35f) or 50 μM (PITCOIN1 early assays); recombinant PI3K-C2α enzyme

Why This Matters

The 2-fold potency gain over PITCOIN1, combined with superior selectivity, means researchers can achieve full target engagement at lower concentrations, reducing the risk of off-target effects in cellular assays.

• [1] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source
• [2] Lo WT, Belabed H, Kücükdisli M, et al. Development of selective inhibitors of phosphatidylinositol 3-kinase C2α. Nat Chem Biol. 2023 Jan;19(1):18-27. doi: 10.1038/s41589-022-01118-z. PMID: 36109648. View Source

Isoform Selectivity: PI3K-C2α vs. PI3K-C2β

PITCOIN4 demonstrates >100-fold selectivity for PI3K-C2α over the closest homolog PI3K-C2β [1]. This selectivity margin substantially exceeds that of earlier PITCOINs: PITCOIN1 inhibits PI3K-C2β with an IC50 of approximately 1 μM (only ~10-fold selective), while PITCOIN2 retains micromolar off-target activity against PI3K-C2β [2]. Although PITCOIN3 shows no detectable PI3K-C2β inhibition up to 10 μM, its potency against PI3K-C2α (IC50 = 126 nM) is weaker than PITCOIN4 [2]. Critically, the alternative inhibitor MIPS-19416 achieves only ~6-fold selectivity over PI3K-C2β (IC50 ≈ 7 nM vs. ~42 nM), making PITCOIN4 the superior choice when isoform discrimination is paramount .

Isoform Selectivity

Reported

PITCOIN4 >100-fold over PI3K-C2β

vs

PITCOIN1: ~10-fold MIPS-19416: ~6-fold

≥10-fold higher selectivity margin

Supports isoform-specific assay interpretation

Cross-study comparison; ATP conditions may vary

Evidence Dimension	Selectivity ratio: PI3K-C2α IC50 vs. PI3K-C2β IC50
Target Compound Data	PITCOIN4: >100-fold selectivity over PI3K-C2β
Comparator Or Baseline	PITCOIN1: ~10-fold selectivity (PI3K-C2β IC50 ≈ 1 μM); PITCOIN2: micromolar PI3K-C2β activity; PITCOIN3: no PI3K-C2β inhibition up to 10 μM (but PI3K-C2α IC50 = 126 nM); MIPS-19416: ~6-fold selectivity (PI3K-C2β IC50 ≈ 42 nM)
Quantified Difference	PITCOIN4 selectivity margin is ≥10-fold higher than PITCOIN1, substantially greater than MIPS-19416's ~6-fold window; PITCOIN4 combines high potency (56 nM) with ≥100-fold selectivity, a combination unmatched by any single comparator
Conditions	In vitro biochemical kinase assays; PI3K-C2α and PI3K-C2β isoform inhibition measured via ADP-Glo or equivalent assays

Why This Matters

A ≥10-fold improvement in isoform selectivity versus earlier PITCOINs and a >16-fold improvement over MIPS-19416 means PITCOIN4 can be used at concentrations that fully inhibit PI3K-C2α without confounding activity at PI3K-C2β, critical for target validation studies.

• [1] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source
• [2] Lo WT, Belabed H, Kücükdisli M, et al. Development of selective inhibitors of phosphatidylinositol 3-kinase C2α. Nat Chem Biol. 2023 Jan;19(1):18-27. doi: 10.1038/s41589-022-01118-z. PMID: 36109648. View Source

Broad Kinase Selectivity Profiling

PITCOIN4 was profiled against a panel of more than 118 diverse protein and lipid kinases, including all class I PI3K isoforms, Vps34, and mTOR, and showed no off-target kinase inhibition [1]. This extends the selectivity profile established for PITCOIN1–3 (no off-target activity among 117 kinases tested) and, when combined with PITCOIN4's >100-fold selectivity within the PI3K family, provides a uniquely clean pharmacological tool [1][2]. In contrast, broad-spectrum PI3K inhibitors such as PIK-90 and Torin-2, which have been used as PI3K-C2α probes in earlier studies, exhibit extensive off-target activity across multiple kinase families due to their reliance on conserved ATP-pocket contacts, making them unsuitable for isoform-specific studies [1].

Kinase Profiling

Class-level

PITCOIN4 0 off-target hits in >118 kinases

vs

PIK-90/Torin-2: extensive off-target activity

Clean probe qualification context

Supports kinase-probe qualification context

Commercial panel; class-level inference from earlier PITCOINs

Evidence Dimension	Number of off-target kinases inhibited in broad selectivity panel
Target Compound Data	PITCOIN4: 0 off-target kinases inhibited among >118 tested
Comparator Or Baseline	PITCOIN1–3: 0 off-target kinases among 117 tested (but with residual PI3K-C2β/γ activity for PITCOIN1–2); PIK-90 and Torin-2: multiple off-target kinases across class I PI3Ks and other families (unselective)
Quantified Difference	PITCOIN4 matches the clean kinase panel profile of earlier PITCOINs while uniquely adding >100-fold intra-family selectivity; unselective inhibitors PIK-90/Torin-2 have extensive off-target profiles
Conditions	Commercial kinase profiling panel (>118 kinases); PITCOIN4 tested at concentrations demonstrating full PI3K-C2α engagement

Why This Matters

Zero off-target kinase hits in a >118-kinase panel qualifies PITCOIN4 as a fit-for-purpose chemical probe, enabling unambiguous interpretation of cellular phenotypes as PI3K-C2α-dependent, a standard that earlier tools (PIK-90, Torin-2) cannot meet.

• [1] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source
• [2] Lo WT, Belabed H, Kücükdisli M, et al. Development of selective inhibitors of phosphatidylinositol 3-kinase C2α. Nat Chem Biol. 2023 Jan;19(1):18-27. doi: 10.1038/s41589-022-01118-z. PMID: 36109648. View Source

Structural Basis for Selectivity

The introduction of a gem-dimethyl group at the α-position of the amide in PITCOIN4 (35j) stabilizes the trans conformation of the lower arm, enabling an extended binding mode that reaches a previously unexplored subpocket between residues E1131, P1188, and in the direction of T502 of the Ras-binding domain [1]. This contrasts with PITCOIN1–3, whose lower arms bind in distinct orientations: PITCOIN2's hydroxyphenyl group faces inward toward solvent, while PITCOIN3's N-phenylmethanesulfonamide engages hydrophobic contacts with E1131 [2]. The thiazole 4′-substituents of PITCOIN3 and PITCOIN4 target a subpocket that is not conserved between PI3K-C2α and PI3K-C2β, providing the structural basis for PITCOIN4's superior isoform selectivity [1][2].

Binding Mode

Head-to-head

Gem-dimethyl stabilizes trans-amide, engaging non-conserved subpocket (E1131/P1188/T502)

Supports binding-mode interpretation

Cocrystal structures: PDB 7Z75, 8A9I

Evidence Dimension	Binding mode and subpocket engagement (structural basis of selectivity)
Target Compound Data	PITCOIN4 (35j): gem-dimethyl stabilizes trans amide conformation; extended binding into subpocket contacting E1131, P1188, toward T502 of Ras-binding domain
Comparator Or Baseline	PITCOIN1: plain thiazole, no subpocket engagement; PITCOIN2: meta-hydroxyphenyl faces solvent; PITCOIN3: N-phenylmethanesulfonamide forms hydrophobic contacts with E1131; Precursor 35f: cis amide conformation, phenyl ring deep in subpocket
Quantified Difference	PITCOIN4's trans-extended conformation is unique among PITCOINs; the subpocket targeted by PITCOIN3–4 is not conserved in PI3K-C2β (N1134→R1079, L1186→M1131), explaining >100-fold selectivity
Conditions	Docking studies in PI3K-C2α (PDB: 7Z75); comparative analysis with PITCOIN1 cocrystal (PDB: 8A9I, 2.87 Å), PITCOIN2 cocrystal (PDB: 7Z74, 2.50 Å), PITCOIN3 cocrystal (PDB: 7Z75, 2.59 Å)

Why This Matters

The structurally validated unique binding mode provides a rational basis for medicinal chemistry optimization and ensures that PITCOIN4's selectivity advantage is mechanism-based, not assay-dependent, giving procurement confidence for long-term research programs.

• [1] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source
• [2] Lo WT, Belabed H, Kücükdisli M, et al. Development of selective inhibitors of phosphatidylinositol 3-kinase C2α. Nat Chem Biol. 2023 Jan;19(1):18-27. doi: 10.1038/s41589-022-01118-z. PMID: 36109648. View Source

Physicochemical Properties

PITCOIN4 (MW = 599.73 g/mol, formula C30H29N7O3S2) demonstrates DMSO solubility of ≥125 mg/mL (≥208 mM), supporting preparation of concentrated stock solutions for in vitro assays [1]. The compound is supplied as a white to light yellow solid powder with ≥98% purity (HPLC) and is stable for 12 months at -20°C as powder . This level of characterization exceeds that available for PITCOIN1–3 at the time of their initial disclosure and ensures lot-to-lot reproducibility for quantitative pharmacology studies [1].

Formulation Attributes

Data to verify

DMSO solubility ≥125 mg/mL (≥208 mM) Purity ≥98% (HPLC) Stability 12 months at -20°C (powder)

Supports formulation reproducibility context

Vendor COA; DMSO stock solutions at -80°C

Evidence Dimension	DMSO solubility and formulation-ready properties
Target Compound Data	PITCOIN4: DMSO solubility ≥125 mg/mL (≥208 mM); MW = 599.73; purity ≥98% (HPLC); powder stable 12 months at -20°C
Comparator Or Baseline	PITCOIN1–3: solubility and stability data not systematically reported in original publications; MIPS-19416: solubility data available from vendor datasheets
Quantified Difference	PITCOIN4's DMSO solubility (>200 mM) enables preparation of 10–50 mM stock solutions without precipitation, supporting dose-response studies up to 100 μM final assay concentration at ≤0.5% DMSO
Conditions	Vendor Certificate of Analysis; solubility tested in anhydrous DMSO with ultrasonic assistance; storage at -20°C (powder) or -80°C (DMSO stock, 6 months)

Why This Matters

Well-characterized solubility and stability parameters reduce experimental variability and ensure that observed biological effects reflect genuine pharmacology rather than compound precipitation or degradation.

• [1] GlpBio. PITCOIN4 (GC71378) Product Datasheet: DMSO solubility 125 mg/mL (208.43 mM), MW 599.73, purity ≥98%. Accessed 2026. View Source

PITCOIN4: Research Applications

Target Validation Studies

PITCOIN4's >100-fold selectivity over PI3K-C2β and zero off-target hits in >118 kinases make it the preferred chemical probe for target validation experiments where observed phenotypes must be confidently attributed to PI3K-C2α inhibition [1]. Unlike PITCOIN1 or PITCOIN2, which retain residual activity against PI3K-C2β or PI3K-C2γ, PITCOIN4 can be used at concentrations that fully engage PI3K-C2α (≥10× IC50, ~500 nM–1 μM) without confounding isoform cross-reactivity [1][2].

Structure-Guided Medicinal Chemistry

The structurally characterized binding mode of PITCOIN4—with its gem-dimethyl group enabling trans-amide stabilization and unique subpocket engagement—provides a rational template for fragment-growing and scaffold-hopping campaigns [1]. Medicinal chemists can leverage the available docking poses and comparative crystallographic data (PITCOIN1–3 cocrystal structures at 2.5–2.9 Å resolution) to design next-generation inhibitors with further improved selectivity or pharmacokinetic properties [1][2].

Comparative Isoform Profiling

When used alongside PITCOIN3 (exquisite PI3K-C2α specificity but lower potency) or in combination with PI3K-C2β-selective tools, PITCOIN4 enables systematic dissection of the non-redundant roles of PI3K-C2α versus PI3K-C2β in processes such as clathrin-mediated endocytosis, mTORC1 signaling, and platelet membrane dynamics [1][2]. PITCOIN4's superior potency (56 nM) relative to PITCOIN3 (126 nM) makes it particularly suitable for cellular assays where complete target engagement at lower compound concentrations is desired [2].

Antithrombotic Drug Discovery

Earlier PITCOINs (specifically PITCOIN3) have demonstrated that pharmacological PI3K-C2α inhibition impairs platelet-dependent thrombus formation ex vivo without affecting canonical platelet activation pathways, suggesting a novel antithrombotic mechanism with potentially reduced bleeding risk [1]. PITCOIN4, with its improved potency and selectivity profile, represents a superior lead compound for further optimization in antithrombotic drug discovery programs where isoform selectivity is critical for safety [1][2].

Application

Selection Property

Validation Focus

Target validation studies

Isoform-selectivity review

PI3K-C2α phenotype attribution context

Medicinal chemistry optimization

Binding-mode characterization

Cocrystal structure and docking context

Isoform function dissection

Comparative isoform profiling

Endocytic and signaling assay context

Platelet thrombus formation research

PI3K-C2α inhibition in platelet models

Ex vivo thrombus assay context

• [1] Kücükdisli M, et al. Structural Basis for Highly Selective Class II Alpha Phosphoinositide-3-Kinase Inhibition. J Med Chem. 2023 Oct 26;66(20):14278-14302. doi: 10.1021/acs.jmedchem.3c01319. PMID: 37819647. View Source
• [2] Lo WT, Belabed H, Kücükdisli M, et al. Development of selective inhibitors of phosphatidylinositol 3-kinase C2α. Nat Chem Biol. 2023 Jan;19(1):18-27. doi: 10.1038/s41589-022-01118-z. PMID: 36109648. View Source